1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine

• IUPAC Name: 1-phenyl-4-[1-(2-phenylethyl)piperidin-4-yl]piperazine
• InChI: InChI=1S/C23H31N3/c1-3-7-21(8-4-1)11-14-24-15-12-23(13-16-24)26-19-17-25(18-20-26)22-9-5-2-6-10-22/h1-10,23H,11-20H2
• InChI Key: GLUFGXXRIGUQGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=CC=C3)CCC4=CC=CC=C4
• Molecular Formula: C23H31N3
• Molecular Weight: 349.5 g/mol

Description

1-Phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine, also known as PEP, is a chemical compound that belongs to the family of piperazine derivatives. PEP has been used in scientific research studies due to its potential pharmacological properties.

Mechanism of Action

1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine acts as a dopamine and serotonin reuptake inhibitor, which means it increases the levels of these neurotransmitters in the brain. This can lead to increased feelings of pleasure and motivation, as well as improved mood and cognitive function.
Biochemical and Physiological Effects
1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been shown to increase dopamine and serotonin levels in the brain, which can lead to increased activity in the reward pathway. This can result in feelings of pleasure and motivation, as well as improved mood and cognitive function. 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has also been shown to have anxiolytic effects, which may make it useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been used in lab experiments due to its potential pharmacological properties. Its ability to increase dopamine and serotonin levels in the brain make it a useful tool for studying the effects of these neurotransmitters on behavior and cognition. However, 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has limitations in terms of its specificity and selectivity for dopamine and serotonin transporters, as well as its potential for abuse.

Future Directions

There are several future directions for research on 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine. One area of interest is the potential use of 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine in the treatment of depression and anxiety disorders. Further studies are needed to determine the efficacy and safety of 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine in these conditions. Another area of interest is the development of more selective and specific dopamine and serotonin reuptake inhibitors. This could lead to the development of more effective treatments for mood and anxiety disorders. Additionally, further studies are needed to determine the potential for abuse and addiction with 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine and other dopamine and serotonin reuptake inhibitors.

Synthesis Methods

The synthesis of 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine involves the reaction of 1-benzyl-4-piperidone with phenethylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to form 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has been studied for its potential pharmacological properties, including its effects on the central nervous system. It has been shown to have affinity for the dopamine transporter and the serotonin transporter, which are involved in the regulation of mood and behavior. 1-phenyl-4-[1-(2-phenylethyl)-4-piperidinyl]piperazine has also been studied for its potential use in the treatment of depression and anxiety disorders.